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Compound of Interest

Compound Name: Paramethasone Acetate

Cat. No.: B1678426

For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth analysis of the core physicochemical properties of

Paramethasone Acetate (CAS No: 1597-82-6), a synthetic glucocorticoid. The information
herein is intended to support research, development, and formulation activities by providing
essential data, detailed experimental protocols, and visual representations of key concepts.

Core Physicochemical Data

Paramethasone acetate is a fluorinated glucocorticoid ester known for its anti-inflammatory
and immunosuppressant activities.[1][2] Its fundamental physicochemical characteristics are
summarized below.

Table 1: Key Physicochemical Properties of Paramethasone Acetate
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Property Value Source(s)
Molecular Formula C24H31FOe [L121314151161 71
Molecular Weight 434.50 g/mol [LI[2113114115118117]
White to off-white crystalline
Appearance ] [2][8]
solid/powder.
. . 228-241 °C (with
Melting Point B [71(8][°]
decomposition)
Boiling Point 584.2 £ 50.0 °C (Predicted) [9]
0.0244 mg/mL; generally
Water Solubility described as not soluble or [21[51[7118]
slightly soluble in water.
Soluble in DMSO, ethanol,
Organic Solvent Solubility acetone, and methanol; slightly  [2][7][8][9]
soluble in chloroform.
N o 1.74 - 2.52 (Method-
Partition Coefficient (logP) [51[6][10]

dependent)

Acid Dissociation Constant
(PKa)

~12.3 - 12.5 (Predicted,

strongest acidic)

[5]19]

Specific Optical Rotation

[a]D +85°

[71°]

UV Maximum Absorption

(Amax)

243 nm (in Ethanol)

[7](8]

Mechanism of Action: Glucocorticoid Signaling

Pathway

As a glucocorticoid, paramethasone acetate exerts its effects by binding to the glucocorticoid

receptor (GR). In its inactive state, the GR resides in the cytoplasm complexed with heat shock

proteins (HSPs). Upon ligand binding, the receptor undergoes a conformational change,

dissociates from the HSPs, and translocates to the nucleus. Inside the nucleus, the ligand-

receptor complex dimerizes and binds to specific DNA sequences known as Glucocorticoid
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Response Elements (GRES) in the promoter regions of target genes, thereby modulating their
transcription. This process can either activate or repress gene expression, leading to the wide-
ranging anti-inflammatory and immunosuppressive effects of the drug.[11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
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